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carboxylic Acid

For Researchers, Scientists, and Drug Development
Professionals

Abstract

1,4-Benzodioxane-6-carboxylic acid is a heterocyclic organic compound that serves as a
crucial building block in the synthesis of various biologically active molecules. Its rigid bicyclic
structure, composed of a benzene ring fused to a 1,4-dioxane ring, is a key scaffold in
medicinal chemistry.[1] Derivatives of this core structure have demonstrated a wide range of
pharmacological activities, including anti-inflammatory, anticancer, antioxidant, and
antihypertensive properties.[2][3] This document provides a comprehensive overview of the
physicochemical characteristics of 1,4-Benzodioxane-6-carboxylic acid, detailed
experimental protocols for its synthesis and property determination, and a discussion of its
relevance in biological pathways.

Physicochemical Characteristics

The key physicochemical properties of 1,4-Benzodioxane-6-carboxylic acid are summarized
in the table below. These parameters are essential for understanding its behavior in chemical
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reactions and biological systems, guiding its use in drug design, formulation, and synthesis.

Property Value Reference(s)
2,3-dihydro-1,4-benzodioxine-
IUPAC Name ] ] [4]
6-carboxylic acid
CAS Number 4442-54-0 [5]
Molecular Formula CoHsOa4 [51[6]
Molecular Weight 180.16 g/mol [5]1[6]
Pale brown or White to Off-
Appearance ] ] ] [7]
White Crystalline Solid
Melting Point 134-138 °C [7]
Boiling Point 339.781 °C at 760 mmHg
Density 1.377 g/cm3
pKa 4.37 £ 0.20 (Predicted)
Slightly soluble in Acetone,
DMSO, and Methanol.
Generally, short-chain
B carboxylic acids are more
Solubility ] ) N
soluble in water, with solubility
decreasing as the carbon
chain length increases.[8][9]
Insoluble in water.
Flash Point 141.994 °C

Vapor Pressure

3.48E-05 mmHg at 25°C

Experimental Protocols
Synthesis of 1,4-Benzodioxane-6-carboxylic Acid from

Gallic Acid

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Benzodioxane-6-carboxylic-Acid
https://www.abmole.com/products/4442-54-0.html
https://www.abmole.com/products/4442-54-0.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/658375
https://www.abmole.com/products/4442-54-0.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/658375
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6326229.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6326229.htm
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/The_Basics_of_General_Organic_and_Biological_Chemistry_(Ball_et_al.)/15%3A_Organic_Acids_and_Bases_and_Some_of_Their_Derivatives/15.03%3A_Physical_Properties_of_Carboxylic_Acids
https://www.tsfx.edu.au/resources/N%20=%20ace%20organic%20chemistry%20=%20carboxylicacidsandesters-angelostate-props%20carb%20acids.pdf
https://www.benchchem.com/product/b160342?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

A common synthetic route to produce 1,4-benzodioxane derivatives starts from the readily
available and inexpensive gallic acid.[1][2] The following protocol is a representative multi-step
synthesis.

Step 1: Fischer Esterification of Gallic Acid
» Objective: To protect the carboxylic acid group of gallic acid as a methyl ester.

o Procedure: Commercially available gallic acid is dissolved in methanol. A catalytic amount of
concentrated sulfuric acid is added. The mixture is refluxed for several hours. After cooling,
the solvent is evaporated, and the resulting methyl 3,4,5-trihydroxybenzoate is purified.[1]
[10]

Step 2: Formation of the 1,4-Dioxane Ring
e Objective: To form the characteristic dioxane ring.

e Procedure: The product from Step 1, methyl 3,4,5-trihydroxybenzoate, is dissolved in
acetone. An excess of 1,2-dibromoethane and potassium carbonate (K2COs3) is added. The
reaction mixture is refluxed for approximately 18 hours.[1] The potassium carbonate acts as
a base to deprotonate the hydroxyl groups, which then react with 1,2-dibromoethane in a
nucleophilic substitution to form the dioxane ring. The resulting product is a substituted 1,4-
benzodioxane methyl ester.[1]

Step 3: Base-Induced Hydrolysis of the Ester
» Objective: To deprotect the carboxylic acid group.

o Procedure: The methyl ester from the previous step is dissolved in a mixture of methanol and
a 2N sodium hydroxide (NaOH) solution. The mixture is refluxed for about 8 hours.[2] The
NaOH hydrolyzes the ester back to the carboxylic acid. After the reaction is complete, the
mixture is concentrated under vacuum and then acidified with concentrated hydrochloric acid
(HCI). This protonates the carboxylate salt, causing the final product, 1,4-Benzodioxane-6-
carboxylic Acid, to precipitate as a white solid. The solid is then filtered, washed with water,
and dried.[2]
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Synthesis Workflow

Gallic Acid

Step 1: Fischer Esterification
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(Methyl 3,4,5-trihydroxybenzoate)
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Methyl Ester

Step 3: Base-Induced Hydrolysis
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Acidification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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